Cas no 2227732-55-8 (rac-(1R,3R)-2,2-dimethyl-3-(pentafluoroethyl)cyclopropane-1-carboxylic acid)

• Product Name: rac-(1R,3R)-2,2-dimethyl-3-(pentafluoroethyl)cyclopropane-1-carboxylic acid
• CAS No: 2227732-55-8
• MF: C₈H₉F₅O₂
• MW: 232.147880315781
• CID: 6428350
• PubChem ID: 165695840
• Update Time: 2025-10-05

rac-(1R,3R)-2,2-dimethyl-3-(pentafluoroethyl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• rac-(1R,3R)-2,2-dimethyl-3-(pentafluoroethyl)cyclopropane-1-carboxylic acid
• EN300-1945238
• 2227732-55-8

• Inchi： 1S/C8H9F5O2/c1-6(2)3(5(14)15)4(6)7(9,10)8(11,12)13/h3-4H,1-2H3,(H,14,15)/t3-,4+/m0/s1
• InChI Key： LAUFOBLZRCNTPK-IUYQGCFVSA-N
• SMILES： FC(C(F)(F)F)([C@@H]1[C@@H](C(=O)O)C1(C)C)F

Computed Properties

• Exact Mass: 232.05227034g/mol
• Monoisotopic Mass: 232.05227034g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 37.3Ų

Additional information on rac-(1R,3R)-2,2-dimethyl-3-(pentafluoroethyl)cyclopropane-1-carboxylic acid

Racemic (1R,3R)-2,2-Dimethyl-3-(Pentafluoroethyl)Cyclopropane-1-Carboxylic Acid: A Comprehensive Overview

The compound with CAS No. 2227732-55-8, known as rac-(1R,3R)-2,2-dimethyl-3-(pentafluoroethyl)cyclopropane-1-carboxylic acid, is a highly specialized organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structure, which combines a cyclopropane ring with a pentafluoroethyl group and a carboxylic acid functionality. The cyclopropane core is a three-membered ring that imparts exceptional strain energy, making it a valuable component in the design of bioactive molecules. The pentafluoroethyl group introduces significant electron-withdrawing effects, enhancing the compound's stability and reactivity in various chemical environments.

Recent studies have highlighted the potential of this compound in drug discovery, particularly in the development of novel therapeutics targeting complex biological systems. The carboxylic acid functionality is versatile, enabling the formation of esters and amides, which are commonly used in pharmaceutical applications. Moreover, the stereochemistry of the compound—specifically its (1R,3R) configuration—plays a critical role in determining its biological activity and selectivity. Researchers have demonstrated that this stereochemistry can influence the compound's ability to interact with specific protein targets, making it a promising candidate for enantioselective drug design.

The synthesis of rac-(1R,3R)-2,2-dimethyl-3-(pentafluoroethyl)cyclopropane-1-carboxylic acid involves a multi-step process that combines advanced organic synthesis techniques. Key steps include the formation of the cyclopropane ring through [2+1] cycloaddition reactions or other strain-inducing methodologies. The introduction of the pentafluoroethyl group is typically achieved through nucleophilic substitution or coupling reactions, depending on the specific precursor used. The stereochemical outcome is carefully controlled during these steps to ensure the desired (1R,3R) configuration is achieved.

One of the most intriguing aspects of this compound is its application in medicinal chemistry. The combination of a strained cyclopropane ring and a highly fluorinated substituent makes it an ideal candidate for exploring novel pharmacophores. Recent research has focused on its potential as an inhibitor of specific enzyme systems or as a modulator of ion channels. For instance, studies have shown that derivatives of this compound can exhibit potent activity against certain kinases, suggesting its utility in anticancer drug development.

In addition to its pharmacological applications, rac-(1R,3R)-2,2-dimethyl-3-(pentafluoroethyl)cyclopropane-1-carboxylic acid has also been explored for its role in materials science. The unique electronic properties imparted by the fluorinated group make it a potential candidate for use in advanced polymers or as a building block for nanomaterials. Its ability to form stable ester linkages further enhances its versatility in these applications.

From an analytical standpoint, this compound presents both challenges and opportunities for characterization. Its complex structure requires sophisticated analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry to fully elucidate its properties. Recent advancements in these technologies have enabled researchers to gain deeper insights into the compound's conformational dynamics and intermolecular interactions.

In conclusion, rac-(1R,3R)-2,2-dimethyl-3-(pentafluoroethyl)cyclopropane-1-carboxylic acid represents a cutting-edge molecule with diverse applications across multiple disciplines. Its unique combination of structural features makes it a valuable tool for advancing both fundamental chemical research and applied scientific endeavors. As ongoing studies continue to uncover new facets of its potential, this compound is poised to play an increasingly important role in shaping future innovations in chemistry and beyond.